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Compound of Interest

Compound Name: QX-222 chloride

Cat. No.: B1662575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
QX-222 chloride is a potent, permanently charged quaternary ammonium derivative of

lidocaine. Due to its charge, it is membrane-impermeant and is primarily utilized as an

intracellular blocker of voltage-gated sodium channels (NaV) in electrophysiological studies. Its

application is crucial for isolating and studying other ion channels by eliminating sodium

currents, or for investigating the intracellular mechanisms of local anesthetic action. This

document provides detailed protocols for the preparation and application of QX-222 chloride
stock solutions for electrophysiology.

Physicochemical Properties and Solubility
QX-222 chloride is a white to off-white solid. Key properties are summarized in the table

below.
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Property Value

CAS Number 5369-00-6

Molecular Formula C₁₃H₂₁ClN₂O

Molecular Weight 256.77 g/mol

Solubility
Highly soluble in DMSO (≥ 125 mg/mL or 487

mM)[1], Water

Storage of Powder 4°C, sealed from moisture

Storage of Stock Solution
-20°C for up to 1 month, -80°C for up to 6

months[1]

Mechanism of Action
QX-222 acts as an open-channel blocker of voltage-gated sodium channels. Being

permanently charged, it cannot readily cross the cell membrane. Therefore, it is typically

introduced into the cell via the patch pipette during whole-cell patch-clamp recordings. Once

inside, QX-222 accesses its binding site from the intracellular side of the channel pore,

physically occluding it and preventing the influx of sodium ions. This blockade is often use-

dependent, meaning it is more pronounced with repeated channel opening.
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Weigh 25.68 mg
QX-222 Chloride Add 1 mL DMSO Vortex, Warm (60°C),

and Sonicate Aliquot into smaller volumes Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662575#preparing-qx-222-chloride-stock-solution-
for-electrophysiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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